Cas no 113229-61-1 (2-Piperidinecarboxylic acid, 4-(phosphonomethyl)-, (2R-cis)-)
113229-61-1 structure
Product Name:2-Piperidinecarboxylic acid, 4-(phosphonomethyl)-, (2R-cis)-
CAS No:113229-61-1
MF:C7H14NO5P
MW:223.163523197174
CID:3623816
PubChem ID:6604838
Update Time:2025-04-22
2-Piperidinecarboxylic acid, 4-(phosphonomethyl)-, (2R-cis)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperidinecarboxylic acid, 4-(phosphonomethyl)-, (2R-cis)-
- BPBio1_001256
- EP2J4A2LB0
- (2R,4S)-4-(phosphonomethyl)piperidine-2-carboxylic acid
- UNII-EP2J4A2LB0
- Selfotel, (-)-
- SCHEMBL120236
- Biomol-NT_000202
- 113229-61-1
- 2-Piperidinecarboxylicacid, 4-(phosphonomethyl)-, (2R,4S)-rel-
- BRD-K48738253-001-02-4
- NCGC00025070-01
- CGS-20281
- SR-01000597420
- AS-71381
- SR-01000597420-1
- (-)-selfotel
- LPMRCCNDNGONCD-NTSWFWBYSA-N
- AKOS024456483
- Q27277285
- CHEMBL279731
- Tocris-1241
- cis-4-(phosphonomethyl) piperidine-2-carboxylic acid
- 2-Piperidinecarboxylic acid, 4-(phosphonomethyl)-, (2R,4S)-rel-
- 110347-85-8
- NCGC00025070-02
- cis-4-phosphonomethyl-2-piperidinecarboxylic acid
- 2-Piperidinecarboxylic acid, 4-(phosphonomethyl)-, (2R,4S)-
-
- Inchi: 1S/C7H14NO5P/c9-7(10)6-3-5(1-2-8-6)4-14(11,12)13/h5-6,8H,1-4H2,(H,9,10)(H2,11,12,13)/t5-,6+/m0/s1
- InChI Key: LPMRCCNDNGONCD-NTSWFWBYSA-N
- SMILES: N1CC[C@H](CP(O)(O)=O)C[C@@H]1C(O)=O
Computed Properties
- Exact Mass: 223.06095954Da
- Monoisotopic Mass: 223.06095954Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.9
- Topological Polar Surface Area: 107Ų
2-Piperidinecarboxylic acid, 4-(phosphonomethyl)-, (2R-cis)- Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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